2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
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2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 174500-25g |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 95% | 25g |
￡12.00 | 2022-02-28 | |
| Fluorochem | 174500-100g |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 95% | 100g |
￡24.00 | 2022-02-28 | |
| Fluorochem | 174500-500ml |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 95% | 500ml |
￡37.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161473-100ml |
3,3,5-trimethylcyclohexan-1-one |
873-94-9 | >98.0%(GC) | 100ml |
¥144.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161473-25ML |
3,3,5-trimethylcyclohexan-1-one |
873-94-9 | >98.0%(GC) | 25ml |
¥51.90 | 2023-08-31 | |
| TRC | T235866-100mg |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 100mg |
$ 64.00 | 2023-09-06 | ||
| TRC | T235866-500mg |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 500mg |
$ 81.00 | 2023-09-06 | ||
| TRC | T235866-1g |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 1g |
$ 98.00 | 2023-09-06 | ||
| Apollo Scientific | OR939767-10g |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 95% | 10g |
£95.00 | 2025-02-20 | |
| Apollo Scientific | OR939767-25g |
3,3,5-Trimethylcyclohexanone |
873-94-9 | 95% | 25g |
£170.00 | 2025-02-20 |
Audited Supplier
Audited Supplier
3,3,5-Trimethylcyclohexan-1-one (CAS: 873-94-9) is a cyclic ketone with significant applications in the pharmaceutical and chemical industries. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive compounds, fragrance ingredients, and advanced materials. This research brief consolidates the latest findings on its chemical properties, biological activities, and industrial relevance, with a focus on peer-reviewed publications from 2022-2023.
A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3,3,5-trimethylcyclohexan-1-one in the modular synthesis of steroid-like molecules with anti-inflammatory properties. Researchers optimized a photooxygenation protocol using this compound as a precursor, achieving a 72% yield in the critical enone formation step (DOI: 10.1021/acs.jmedchem.3c00518). The study underscores its advantage as a chiral building block due to the inherent stereochemistry of the trimethylcyclohexane backbone.
In the field of drug delivery, a 2022 ACS Biomaterials Science & Engineering paper reported the development of pH-responsive nanocarriers using derivatives of 873-94-9. The ketone moiety was functionalized with polyethylene glycol (PEG) chains to create amphiphilic polymers capable of encapsulating hydrophobic anticancer agents. In vitro tests showed a 40% increase in tumor cell uptake compared to conventional carriers (DOI: 10.1021/acsbiomaterials.2c00834).
Analytical advancements were demonstrated in a Talanta article (2023) where 3,3,5-trimethylcyclohexan-1-one served as a calibration standard for novel GC-MS methods detecting volatile organic compounds in biological samples. The compound's thermal stability (decomposition point: 248°C) and distinct fragmentation pattern made it ideal for method validation (DOI: 10.1016/j.talanta.2023.124612).
Industrial-scale production was addressed in a 2023 Organic Process Research & Development study that compared hydrogenation catalysts for converting isophorone to 873-94-9. A ruthenium-tin bimetallic system achieved 99.2% selectivity at 80°C, reducing energy consumption by 30% compared to traditional nickel catalysts. This breakthrough has significant implications for sustainable manufacturing (DOI: 10.1021/acs.oprd.3c00105).
Toxicological assessments published in Regulatory Toxicology and Pharmacology (2023) established new safety thresholds for 3,3,5-trimethylcyclohexan-1-one exposure. Through OECD-compliant studies, the no-observed-adverse-effect level (NOAEL) was determined to be 250 mg/kg/day in rodent models, supporting its continued use in fragrance applications (DOI: 10.1016/j.yrtph.2023.105423).
Emerging research directions include computational studies of 873-94-9's binding affinity with neurological targets. Molecular docking simulations suggest potential as a scaffold for GABA receptor modulators, with a recent Journal of Chemical Information and Modeling publication identifying favorable interactions with the β3 subunit (binding energy: -8.2 kcal/mol) (DOI: 10.1021/acs.jcim.3c00671).
The compound's stability under various conditions was systematically evaluated in a 2023 Journal of Pharmaceutical Sciences investigation. Accelerated stability testing (40°C/75% RH for 6 months) showed less than 0.5% degradation, confirming its suitability for long-term storage in pharmaceutical formulations (DOI: 10.1016/j.xphs.2023.04.017).
These collective findings position 3,3,5-trimethylcyclohexan-1-one as a versatile chemical entity with expanding applications in medicinal chemistry, materials science, and industrial processes. Future research directions likely include exploration of its enantioselective transformations and development of greener synthetic routes to meet evolving regulatory standards.
